Cas no 1447608-02-7 (Ethyl 1,5-naphthyridine-3-carboxylate)

Ethyl 1,5-naphthyridine-3-carboxylate is a heterocyclic organic compound featuring a naphthyridine core with an ester functional group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. Its rigid aromatic framework and electron-deficient nature enhance its utility in cross-coupling reactions and as a building block for nitrogen-containing heterocycles. The ethyl ester group offers synthetic flexibility, enabling further derivatization through hydrolysis or transesterification. The compound’s high purity and stability under standard conditions ensure consistent performance in research and industrial applications, making it a reliable choice for medicinal chemistry and material science.
Ethyl 1,5-naphthyridine-3-carboxylate structure
1447608-02-7 structure
Product Name:Ethyl 1,5-naphthyridine-3-carboxylate
CAS No:1447608-02-7
MF:C11H10N2O2
MW:202.209302425385
CID:2092863
PubChem ID:57015621
Update Time:2025-06-09

Ethyl 1,5-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1,5-naphthyridine-3-carboxylate
    • 1447608-02-7
    • ETHYL1,5-NAPHTHYRIDINE-3-CARBOXYLATE
    • SCHEMBL1023777
    • AKOS024465030
    • 1,5-Naphthyridine-3-carboxylic acid, ethyl ester
    • DTXSID101239227
    • MDL: MFCD25542370
    • Inchi: 1S/C11H10N2O2/c1-2-15-11(14)8-6-10-9(13-7-8)4-3-5-12-10/h3-7H,2H2,1H3
    • InChI Key: ARMFCDDVBRLZCM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN=C2C=CC=NC2=C1)=O

Computed Properties

  • Exact Mass: 202.074227566Da
  • Monoisotopic Mass: 202.074227566Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.1Ų

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